Cas no 192650-26-3 (Pentanoic acid, 5-[[4-(3,5-dioxohexyl)phenyl]amino]-5-oxo-)

• Product name: Pentanoic acid, 5-[[4-(3,5-dioxohexyl)phenyl]amino]-5-oxo-
• CAS No: 192650-26-3
• MF: C₁₇H₂₁NO₅
• MW: 319.35234
• CID: 1385662
• PubChem ID: 18717148

Pentanoic acid, 5-[[4-(3,5-dioxohexyl)phenyl]amino]-5-oxo- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-[[4-(3,5-dioxohexyl)phenyl]amino]-5-oxo-
• 5-[4-(3,5-dioxohexyl)anilino]-5-oxopentanoic acid
• CHEBI:63773
• 4-[4-(3,5-Dioxo-hexyl)-phenylcarbamoyl]-butyric acid
• PD193610
• KWUITAARNKUOMJ-UHFFFAOYSA-N
• Q27132793
• DTXSID40595809
• Epitope ID:161746
• 4-[4-(3,5-dioxohexyl)phenylcarbamoyl]butyric acid
• 5-{[4-(3,5-dioxohexyl)phenyl]amino}-5-oxopentanoic acid
• 5-((4-(3,5-Dioxohexyl)phenyl)amino)-5-oxopentanoic acid
• SCHEMBL1536714
• 192650-26-3

• Inchi： InChI=1S/C17H21NO5/c1-12(19)11-15(20)10-7-13-5-8-14(9-6-13)18-16(21)3-2-4-17(22)23/h5-6,8-9H,2-4,7,10-11H2,1H3,(H,18,21)(H,22,23)
• InChI Key： KWUITAARNKUOMJ-UHFFFAOYSA-N
• SMILES： CC(=O)CC(=O)CCC1=CC=C(C=C1)NC(=O)CCCC(=O)O

Computed Properties

• Exact Mass: 319.14203
• Monoisotopic Mass: 319.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.54